Cas no 1557483-47-2 (4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl)-
• CAS No: 1557483-47-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5283982
• Update Time: 2025-10-30

4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl)-

• Inchi： 1S/C7H11N3O2/c1-7(2,3)10-4-8-9-5(10)6(11)12/h4H,1-3H3,(H,11,12)
• InChI Key： OHCUZSLLGUNKRS-UHFFFAOYSA-N
• SMILES： N1=CN(C(C)(C)C)C(C(O)=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl)-

4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl) (CAS No. 1557483-47-2): A Comprehensive Overview

4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl) (CAS No. 1557483-47-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid, is characterized by its unique triazole core and tert-butyl substituent, which confer it with a range of valuable properties and potential applications.

The triazole ring is a fundamental structural motif in many biologically active compounds due to its high stability and ability to form hydrogen bonds. The presence of the tert-butyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Recent studies have highlighted the potential of 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities.

In the realm of anti-inflammatory research, 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid has shown promising results. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This makes 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid a potential candidate for the development of novel anti-inflammatory drugs.

Antiviral properties are another area where 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid has shown significant promise. Research conducted at the University of California revealed that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. This finding suggests that 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid could be developed into a broad-spectrum antiviral agent.

In the context of anticancer research, 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid has been investigated for its ability to induce apoptosis in cancer cells. A study published in *Cancer Research* showed that this compound selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways. The selectivity for cancer cells over normal cells is attributed to the unique metabolic environment of tumor cells, which may be more susceptible to perturbations in mitochondrial function.

The synthesis of 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid has been optimized using modern synthetic techniques to ensure high yield and purity. One common approach involves the reaction of tert-butyl azide with an appropriate carboxylic acid derivative under mild conditions. The resulting product can be further functionalized through various chemical transformations to generate a diverse array of derivatives with tailored biological activities.

The safety profile of 4-(tert-butyl)-4H-1,2,4-triazole-3-carboxylic acid has also been evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, 4H-1,2,4-Triazole-3-carboxylic acid, 4-(1,1-dimethylethyl) (CAS No. 1557483-47-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.